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Compound of Interest

Compound Name:
5-Methyl-1-Phenyl-1H-Pyrazole-4-

Carbonyl Chloride

CAS No.: 205113-77-5

Cat. No.: B1586421

Get Quote

An In-depth Technical Guide to the Solubility of 5-Methyl-1-Phenyl-1H-Pyrazole-4-Carbonyl
Chloride

This guide provides a comprehensive analysis of the solubility characteristics of 5-Methyl-1-
Phenyl-1H-Pyrazole-4-Carbonyl Chloride, a key intermediate in synthetic chemistry.

Designed for researchers, scientists, and professionals in drug development, this document

moves beyond simple data points to explain the underlying chemical principles governing its

solubility. We will explore its behavior in various solvent systems, provide actionable protocols

for experimental determination, and discuss the critical factors that influence its dissolution and

stability.

Compound Overview and Physicochemical
Properties
5-Methyl-1-Phenyl-1H-Pyrazole-4-Carbonyl Chloride (CAS No. 205113-77-5) is a

bifunctional molecule featuring a stable pyrazole-phenyl heterocyclic core and a highly reactive

acyl chloride group.[1][2] This structure makes it a valuable building block for introducing the 5-
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methyl-1-phenylpyrazole moiety into larger molecules, a common scaffold in the development

of pharmaceuticals and agrochemicals.[3]

Understanding its solubility begins with its fundamental properties, which dictate its interaction

with different solvents.

Property Value Source

Molecular Formula C₁₁H₉ClN₂O [4]

Molecular Weight 220.66 g/mol [4]

Appearance
White to light yellow crystalline

powder or solid
[5][6]

Melting Point Approximately 143-148 °C [6][7]

The molecule's structure, combining aromatic and heterocyclic rings, suggests a significant

non-polar character. However, the presence of nitrogen and oxygen atoms, along with the

highly polar and reactive carbonyl chloride group, introduces complexity to its solubility profile.

The Duality of Solubility: Dissolution vs. Reaction
The core principle governing solubility is "like dissolves like," where substances with similar

polarities tend to be miscible.[8][9] For 5-Methyl-1-Phenyl-1H-Pyrazole-4-Carbonyl Chloride,

this principle must be considered alongside the high reactivity of the acyl chloride functional

group.

Solubility in Aprotic Solvents
The compound's relatively non-polar backbone, consisting of a phenyl group and a substituted

pyrazole ring, dictates its favorable solubility in a range of common aprotic organic solvents.

These solvents can effectively solvate the molecule without inducing chemical decomposition.

Reactivity in Protic Solvents
A critical distinction must be made for protic solvents like water, alcohols, and

primary/secondary amines. Acyl chlorides do not simply dissolve in these media; they undergo

a vigorous, often violent, nucleophilic acyl substitution reaction.[10][11] The presence of a labile
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hydrogen on an electronegative atom (like the hydrogen in water's H-O-H) leads to the

substitution of the chloride, forming the corresponding carboxylic acid and hydrogen chloride

(HCl) gas.[12]

Therefore, it is chemically inaccurate to speak of an aqueous "solution" of this compound.

Instead, it is a reactive decomposition. This reactivity is a cornerstone of its utility in synthesis

but necessitates careful handling and solvent selection.
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Caption: Interaction of the compound with protic vs. aprotic solvents.

Predicted Solubility Profile
While precise quantitative data (e.g., in g/100 mL) is not widely published for this specific

reagent, an expert-informed solubility profile can be constructed based on its chemical class

and structure.
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Solvent Class Example Solvents Predicted Solubility
Rationale /
Remarks

Polar Aprotic

Dichloromethane

(DCM), Chloroform,

Tetrahydrofuran

(THF), Acetone, Ethyl

Acetate

High

These solvents

effectively solvate the

molecule without a

reactive proton

source. DCM and

Chloroform are often

used as reaction

solvents for this class

of compound.

Non-Polar Aprotic
Toluene, Hexane,

Diethyl Ether
Moderate to Good

The aromatic and

alkyl groups of the

compound allow for

favorable interactions.

Solubility may be

lower in highly

aliphatic solvents like

hexane compared to

aromatic ones like

toluene.

Highly Polar Aprotic

Dimethylformamide

(DMF), Dimethyl

Sulfoxide (DMSO)

High

While soluble, caution

is advised. Trace

water in these

hygroscopic solvents

can cause slow

degradation. DMF can

participate in

Vilsmeier-Haack type

side reactions under

certain conditions.

Polar Protic Water, Methanol,

Ethanol

Reactive Does not dissolve.

Reacts violently with

water and readily with

alcohols to form the
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corresponding

carboxylic acid or

ester, respectively,

along with HCl.[10]

[11][12]

Experimental Protocol: Gravimetric Solubility
Determination (Shake-Flask Method)
To obtain quantitative solubility data in a non-reactive solvent, the isothermal shake-flask

method is a reliable and self-validating standard. The following protocol outlines the procedure

for determining the solubility in a solvent like Dichloromethane (DCM) at a controlled

temperature.

Causality Behind Choices:

Inert Atmosphere (Nitrogen/Argon): Essential to prevent the ingress of atmospheric moisture,

which would react with the acyl chloride and artificially inflate the measured solubility of the

parent compound by converting it to the more polar carboxylic acid.

24-Hour Equilibration: Ensures that the system reaches a true thermodynamic equilibrium

between the dissolved and undissolved solute.

Temperature Control: Solubility is temperature-dependent; maintaining a constant

temperature is crucial for reproducible results.

Safety Precautions
Work in a Fume Hood: 5-Methyl-1-Phenyl-1H-Pyrazole-4-Carbonyl Chloride is corrosive

and reacts with moisture to release acrid HCl gas.[10]

Personal Protective Equipment (PPE): Wear chemical-resistant gloves (e.g., nitrile), safety

goggles, and a lab coat.

Handling: Use glass or PTFE-lined spatulas. Avoid contact with skin and eyes.
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Materials and Reagents
5-Methyl-1-Phenyl-1H-Pyrazole-4-Carbonyl Chloride (high purity)

Anhydrous Dichloromethane (DCM)

Scintillation vials or flasks with PTFE-lined caps

Orbital shaker with temperature control

Syringes and 0.22 µm PTFE syringe filters

Pre-weighed glass vials for evaporation

Analytical balance (readable to 0.1 mg)

Nitrogen or Argon gas supply

Step-by-Step Methodology
Preparation: Place an excess amount of the compound (e.g., ~100 mg) into a clean, dry

scintillation vial. The key is to ensure solid remains after equilibration.

Solvent Addition: Add a precise volume of anhydrous DCM (e.g., 5.0 mL) to the vial.

Inerting: Briefly flush the headspace of the vial with nitrogen or argon gas before immediately

sealing it with the PTFE-lined cap.

Equilibration: Place the vial in a temperature-controlled orbital shaker set to the desired

temperature (e.g., 25 °C). Agitate at a moderate speed for 24 hours.

Settling: After 24 hours, remove the vial and allow it to stand undisturbed for at least 2 hours

in the same temperature-controlled environment to allow undissolved solids to settle.

Sampling: Carefully draw a known volume of the supernatant (e.g., 1.0 mL) into a syringe,

ensuring no solid particles are disturbed.

Filtration: Attach a 0.22 µm PTFE syringe filter and dispense the clear, saturated solution into

a pre-weighed, dry glass vial. The filter removes any suspended microcrystals.
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Evaporation: Place the vial in the fume hood and allow the DCM to evaporate completely. A

gentle stream of nitrogen can accelerate this process. Avoid heating to prevent

decomposition.

Quantification: Once the vial is at constant weight, re-weigh it on the analytical balance. The

mass difference is the amount of solute dissolved in the sampled volume.

Calculation: Calculate the solubility using the formula: Solubility (mg/mL) = (Mass of residue

in mg) / (Volume of supernatant sampled in mL)
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Caption: Workflow for the Shake-Flask solubility determination method.

Conclusion: A Profile of Reactive Solubility
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The solubility of 5-Methyl-1-Phenyl-1H-Pyrazole-4-Carbonyl Chloride is best described as a

profile of high solubility in common aprotic organic solvents and high reactivity in protic media.

This dual nature is fundamental to its application in organic synthesis, where it can be readily

dissolved in an inert solvent before being reacted with a protic nucleophile. For researchers

and development professionals, recognizing that interaction with water or alcohols is a

chemical transformation, not a physical dissolution, is paramount for successful and safe

experimentation. The protocols and principles outlined in this guide provide a framework for

accurately quantifying its solubility and leveraging its properties effectively.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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